Cas no 2680827-91-0 (benzyl N-(4-hydroxynaphthalen-2-yl)carbamate)

• Product Name: benzyl N-(4-hydroxynaphthalen-2-yl)carbamate
• CAS No: 2680827-91-0
• MF: C₁₈H₁₅NO₃
• MW: 293.316604852676
• CID: 5635437
• PubChem ID: 165931776
• Update Time: 2025-05-20

benzyl N-(4-hydroxynaphthalen-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680827-91-0
• benzyl N-(4-hydroxynaphthalen-2-yl)carbamate
• EN300-28288944

• Inchi： 1S/C18H15NO3/c20-17-11-15(10-14-8-4-5-9-16(14)17)19-18(21)22-12-13-6-2-1-3-7-13/h1-11,20H,12H2,(H,19,21)
• InChI Key： AIKWZYSSCGOVES-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC(=C2C=CC=CC2=C1)O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 293.10519334g/mol
• Monoisotopic Mass: 293.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(4-hydroxynaphthalen-2-yl)carbamate

Benzyl N-(4-Hydroxynaphthalen-2-yl)carbamate (CAS No. 2680827-91-0): A Comprehensive Overview

Benzyl N-(4-hydroxynaphthalen-2-yl)carbamate (CAS No. 2680827-91-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the areas of cancer treatment and anti-inflammatory therapies.

The benzyl N-(4-hydroxynaphthalen-2-yl)carbamate molecule is composed of a benzyl group attached to a carbamate moiety, which is further linked to a 4-hydroxynaphthalen-2-yl group. The presence of the hydroxyl group on the naphthalene ring imparts significant biological activity, making this compound an attractive candidate for drug development. Recent studies have highlighted its ability to modulate key signaling pathways involved in cell proliferation and inflammation.

In the context of cancer research, benzyl N-(4-hydroxynaphthalen-2-yl)carbamate has been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can selectively inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of apoptosis and cell cycle arrest, which are critical processes in cancer biology.

Furthermore, benzyl N-(4-hydroxynaphthalen-2-yl)carbamate has shown promising anti-inflammatory properties. In vitro and in vivo studies have indicated that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of benzyl N-(4-hydroxynaphthalen-2-yl)carbamate has also been studied extensively. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. Additionally, preliminary toxicology studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In terms of synthetic chemistry, benzyl N-(4-hydroxynaphthalen-2-yl)carbamate can be synthesized through a multi-step process involving the reaction of 4-hydroxy-naphthoic acid with benzylamine and subsequent carbamylation. The synthesis is highly reproducible and scalable, making it suitable for large-scale production for clinical trials and commercialization.

Recent advancements in computational chemistry have also contributed to our understanding of benzyl N-(4-hydroxynaphthalen-2-yl)carbamate. Molecular docking studies have provided insights into its binding interactions with target proteins, such as kinases and transcription factors. These findings have helped optimize the structure for enhanced potency and selectivity.

Despite its promising properties, further research is needed to fully elucidate the mechanisms of action and potential side effects of benzyl N-(4-hydroxynaphthalen-2-yl)carbamate. Ongoing clinical trials are currently evaluating its safety and efficacy in human subjects, with preliminary results showing positive outcomes.

In conclusion, benzyl N-(4-hydroxynaphthalen-2-yl)carbamate (CAS No. 2680827-91-0) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and biological activities make it a promising candidate for the development of new therapeutic agents. As research continues to progress, it is likely that this compound will play an increasingly important role in the treatment of various diseases.